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Compound of Interest

Compound Name: 5-Chloro-2,3-difluoropyridine

Cat. No.: B143520 Get Quote

This document provides a comprehensive overview of the core physicochemical properties of

5-Chloro-2,3-difluoropyridine, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. The information is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Physicochemical Data
The fundamental molecular properties of 5-Chloro-2,3-difluoropyridine are summarized

below. This data is critical for reaction stoichiometry, analytical characterization, and

formulation development.

Parameter Value

Molecular Formula C5H2ClF2N[1][2][3][4][5]

Molecular Weight 149.53 g/mol [1][3][4][6]

CAS Registry Number 89402-43-7[1][2]

Appearance
White to off-white crystalline powder or colorless

transparent liquid[1][4][5]

Density Approximately 1.442 - 1.45 g/cm³[1][6]

Boiling Point 135°C - 182°C at 760 mmHg[1][5]

Melting Point 45-48°C[1]
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Experimental Protocols
Detailed experimental methodologies for the synthesis and analysis of 5-Chloro-2,3-
difluoropyridine are crucial for reproducible research. A representative synthetic protocol is

outlined below.

Synthesis of 2,3-difluoro-5-chloropyridine:

A common method involves the fluorination of a polychlorinated pyridine precursor. In a typical

procedure, 2,3,5-trichloropyridine is treated with a fluorinating agent such as potassium

fluoride.[3] The reaction is often catalyzed by a phase-transfer catalyst, like 18-crown-6, to

enhance the reaction rate and yield.[3]

Reactants: 2,3,5-trichloropyridine, Potassium Fluoride (KF), Potassium Carbonate (K2CO3),

18-crown-6.[3]

Procedure: The reactants are combined in a reaction vessel and heated.[3] For instance, 96

g of potassium fluoride, 120 g of 2,3,5-trichloropyridine, 2 g of 18-crown-6, and 3 g of

potassium carbonate are heated to 200°C for approximately 3 hours.[3]

Product Isolation: After the reaction is complete, the product, 2,3-difluoro-5-chloropyridine, is

collected.[3]

Analysis: The purity of the resulting product is typically determined by gas chromatography

(GC).[3]

Logical Relationships
The relationship between the chemical name, its elemental composition (molecular formula),

and its calculated mass (molecular weight) is a fundamental concept in chemistry. This

hierarchy allows for the unambiguous identification and quantification of the substance.
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5-Chloro-2,3-difluoropyridine

Molecular Formula
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determines
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 5-Chloro-2,3-
difluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143520#5-chloro-2-3-difluoropyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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